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Compound of Interest

Compound Name:
Formamidine, 1,1'-dithiodi-,

dihydrochloride

CAS No.: 14807-75-1

Cat. No.: B086961

Get Quote

Part 1: The Core Directive
Executive Summary for the Scientist: Formamidine disulfide dihydrochloride (FDD), also known

as dithioformamidine dihydrochloride, is a potent oxidant and crosslinking agent. However, it

possesses a critical stability paradox: while it is used to oxidize thiols in physiological buffers, it

is kinetically unstable in those very buffers if left standing.

The single most common cause of experimental failure with FDD is hydrolytic degradation prior

to reaction. At pH > 3.0, FDD undergoes rapid hydrolysis and disproportionation, yielding

thiourea, cyanamide, and elemental sulfur.

The Golden Rule:Always prepare FDD stock solutions in dilute acid (pH < 2.0). Neutralize only

at the moment of addition to the reaction vessel.

Part 2: Scientific Integrity & Logic (Deep Dive)
Stability Profile & Degradation Mechanism
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To use FDD effectively, you must understand why it degrades. FDD is the oxidized dimer of

thiourea. In aqueous solution, its stability is entirely dictated by pH.

Acidic Stability (pH < 2.0): The protonated form is relatively stable. The positive charge

density on the amidine groups repels nucleophilic attack by water.

Neutral/Alkaline Instability (pH > 3.0): As pH rises, the concentration of the deprotonated

species increases. Water attacks the central carbon or the disulfide bond acts as an

electrophile, leading to hydrolysis.

Degradation Pathway: The hydrolysis of FDD is not a simple breakdown; it is a

disproportionation reaction. The disulfide bond cleaves, eventually yielding Thiourea

(reductant) and Formamidine Sulfinic Acid (which further decomposes). The visible sign of this

degradation is often Elemental Sulfur (S₀), which causes turbidity.

Visualizing the Degradation Pathway
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Figure 1: The hydrolytic degradation cascade of FDD. Note that the formation of elemental

sulfur is irreversible and indicates a compromised solution.

Validated Preparation Protocols
The following protocols are designed to prevent the "pH drift" error common in standard

laboratory workflows.

Protocol A: Preparation of Stable Stock Solution (100 mM)
Use this for storage or when multiple aliquots are needed over a day.
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Step Action Mechanism / Rationale

1 Solvent Prep

Prepare 10 mM - 100 mM HCl

in degassed deionized water.

(Do NOT use PBS or pure

water).

2 Weighing

Weigh FDD powder. Note: It is

hygroscopic.[1] Work quickly or

use a dry box.

3 Dissolution
Add the acidic solvent to the

powder. Vortex until clear.

4 Verification
Inspect for turbidity. The

solution must be crystal clear.

5 Storage

Store on ice (4°C) for up to 4-6

hours. For long term, freeze at

-20°C (stability varies, fresh is

best).

Protocol B: The "Just-in-Time" Reaction Method
Use this for protein crosslinking or thiol oxidation experiments.

Prepare Buffer: Have your reaction buffer (e.g., PBS pH 7.4) ready in the reaction vessel.

Prepare FDD: Dissolve FDD in 0.1 M HCl at 10x or 100x the final desired concentration.

Addition: Pipette the acidic FDD stock directly into the stirring reaction buffer.

Why? The large volume of buffered reaction mix will instantly neutralize the small volume

of acid, activating the FDD inside the reaction vessel where the target thiols are present.

This minimizes the time FDD spends in the "unstable window" without a target to react

with.

Part 3: Troubleshooting & FAQs
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Q1: My FDD solution turned cloudy after sitting on the
bench for 30 minutes. Is it still usable?
Status:CRITICAL FAILURE

Diagnosis: The cloudiness is elemental sulfur (see Figure 1). This indicates that a significant

portion of your FDD has hydrolyzed and disproportionated.

Consequence: The solution now contains Thiourea, which is a reducing agent. Adding this to

your experiment may reduce the very disulfides you are trying to form.

Solution: Discard immediately. Prepare fresh stock in 10-100 mM HCl.

Q2: I am trying to crosslink a protein at pH 8.0, but the
reaction yield is low.
Status:COMPETING KINETICS

Root Cause: At pH 8.0, the half-life of FDD is extremely short (minutes). The rate of

hydrolysis is competing with the rate of your crosslinking reaction.

Troubleshooting:

Increase the concentration of FDD (to account for loss).

Lower the pH to 7.0-7.2 if your protein tolerates it (slows hydrolysis).

Use the "Just-in-Time" addition method (Protocol B) to ensure FDD is fresh upon contact.

Q3: Can I store FDD stock solutions at -20°C?
Status:CONDITIONAL

Guidance: Only if dissolved in acid (0.1 M HCl).

Warning: If dissolved in water or buffer, freezing will not prevent hydrolysis during the freeze-

thaw transitions. Even in acid, repeated freeze-thaw cycles can induce degradation. Single-

use aliquots are recommended.
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Q4: How do I verify the concentration of my FDD stock?
Status:ANALYTICAL CHECK

Method: UV-Vis Spectroscopy.[2][3]

Marker: FDD absorbs in the UV range (peak ~220 nm), but so do its degradation products

(thiourea).

The "Ellman's Test" Validation: The most robust check is functional. React a small aliquot of

your FDD with a known concentration of Cysteine or GSH. Use Ellman's Reagent (DTNB) to

measure the loss of free thiols. If FDD is active, free thiols should disappear

stoichiometrically.
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Issue: FDD Reaction Failed
or Unexpected Result
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Figure 2: Rapid diagnostic flow for FDD experimental issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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